Cas no 1535999-70-2 (5-amino-6-(trifluoromethyl)pyridin-2-ol)

• Product Name: 5-amino-6-(trifluoromethyl)pyridin-2-ol
• CAS No: 1535999-70-2
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4604519
• PubChem ID: 82599644
• Update Time: 2025-10-29

5-amino-6-(trifluoromethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-6-(trifluoromethyl)-
• 5-Amino-6-trifluoromethyl-pyridin-2-ol
• 5-amino-6-(trifluoromethyl)pyridin-2-ol

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-3(10)1-2-4(12)11-5/h1-2H,10H2,(H,11,12)
• InChI Key： ZUGQVCVZCFYOEM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=C(N)C=C1

Additional information on 5-amino-6-(trifluoromethyl)pyridin-2-ol

Introduction to 5-amino-6-(trifluoromethyl)pyridin-2-ol (CAS No. 1535999-70-2)

5-amino-6-(trifluoromethyl)pyridin-2-ol (CAS No. 1535999-70-2) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This heterocyclic aromatic amine features a pyridine core substituted with an amino group at the 5-position and a trifluoromethyl group at the 6-position, alongside a hydroxyl group at the 2-position. Such structural motifs are highly valued in medicinal chemistry due to their potential to modulate biological pathways and exhibit diverse pharmacological activities.

The compound’s molecular framework, comprising a nitrogen-rich pyridine scaffold, makes it an attractive candidate for further exploration in drug discovery. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties. Additionally, the trifluoromethyl group is a well-documented pharmacophore that can enhance metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for therapeutic agents. The structural features of 5-amino-6-(trifluoromethyl)pyridin-2-ol align well with the criteria for novel drug candidates, particularly in oncology and anti-inflammatory applications. Studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in critical disease pathways, making them promising leads for further development.

One notable area of research involves the exploration of 5-amino-6-(trifluoromethyl)pyridin-2-ol as a precursor for kinase inhibitors. Kinases play pivotal roles in cell signaling cascades, and their dysregulation is implicated in numerous diseases, including cancer. The compound’s ability to modulate kinase activity has been investigated through computational modeling and experimental assays. Preliminary findings suggest that derivatives of this scaffold may exhibit inhibitory effects on specific kinases, warranting further mechanistic studies.

The influence of the trifluoromethyl group on the pharmacokinetic profile of 5-amino-6-(trifluoromethyl)pyridin-2-ol cannot be overstated. This substituent is known to improve binding affinity by increasing lipophilicity while maintaining water solubility. Such characteristics are desirable for oral bioavailability and tissue distribution. Moreover, the electron-withdrawing nature of the trifluoromethyl group can enhance electrophilicity at reactive sites, facilitating interactions with biological targets.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex derivatives based on 5-amino-6-(trifluoromethyl)pyridin-2-ol. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to introduce additional functional groups or modify existing ones. These synthetic strategies have opened new avenues for generating structurally diverse libraries for high-throughput screening (HTS).

The compound’s potential extends beyond oncology; it has also been explored in anti-inflammatory research. Inflammatory processes often involve aberrant signaling pathways that could be targeted by pyridine-based inhibitors. Preliminary data indicate that certain derivatives of 5-amino-6-(trifluoromethyl)pyridin-2-ol may suppress pro-inflammatory cytokine production, suggesting therapeutic relevance in chronic inflammatory diseases.

Computational studies have further illuminated the binding interactions of 5-amino-6-(trifluoromethyl)pyridin-2-ol with biological targets. Molecular docking simulations have identified key residues in protein binding pockets that could be optimized to enhance potency and selectivity. These insights have guided the design of next-generation analogs aimed at improving pharmacological profiles.

The hydroxyl group at the 2-position offers another avenue for functionalization, allowing for the introduction of carboxylic acids, esters, or other polar moieties to modulate solubility or bioavailability. Such modifications are crucial for optimizing drug-like properties and ensuring effective delivery systems.

In conclusion, 5-amino-6-(trifluoromethyl)pyridin-2-ol represents a versatile scaffold with significant potential in pharmaceutical development. Its unique structural features—combining an amino group, a hydroxyl group, and a trifluoromethyl substituent—make it an attractive candidate for further exploration in drug discovery efforts targeting cancer, inflammation, and other diseases. Continued research into this compound and its derivatives promises to yield valuable insights into novel therapeutic strategies.